N-(3-dimethylaminopropyl)-3-methoxypropionamide

• Molecular Formula: C9H20N2O2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: N-[3-(dimethylamino)propyl]-3-methoxypropanamide
• InChI: InChI=1S/C9H20N2O2/c1-11(2)7-4-6-10-9(12)5-8-13-3/h4-8H2,1-3H3,(H,10,12)
• InChI Key: BMMPNFPHPMFYPI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)CCOC

Description

N-(3-dimethylaminopropyl)-3-methoxypropionamide is a useful research compound. Its molecular formula is C9H20N2O2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

103.1 g (1.0 mole) of 3-methoxypropionamide are heated with 107.3 g (1.05 mole) of 3-dimethylaminopropylamine for 6 hours in a temperature range of 145°-170° C. until the evolution of ammonia is complete. In the subsequent distillation in a high vacuum 176 g (0.93 mole=93.5% of the theoretical yield) of a colorless liquid are obtained having Bp0.1 of 97°-99° C.